Cas no 1890063-21-4 (5-Chloro-1-(4-hydroxyphenyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-Chloro-1-(4-hydroxyphenyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1890063-21-4
• MF: C₁₀H₇ClN₂O₃
• MW: 238.62718129158
• CID: 5691628
• PubChem ID: 115042868
• Update Time: 2025-05-21

5-Chloro-1-(4-hydroxyphenyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-1-(4-hydroxyphenyl)-1H-pyrazole-4-carboxylicacid
• EN300-1296555
• 1890063-21-4
• 5-Chloro-1-(4-hydroxyphenyl)-1H-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 5-chloro-1-(4-hydroxyphenyl)-

• Inchi： 1S/C10H7ClN2O3/c11-9-8(10(15)16)5-12-13(9)6-1-3-7(14)4-2-6/h1-5,14H,(H,15,16)
• InChI Key： ZJURGQUGBGDOOV-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=NN1C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 238.0145198g/mol
• Monoisotopic Mass: 238.0145198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• Boiling Point: 467.5±35.0 °C(Predicted)
• pka: 2.57±0.41(Predicted)

Additional information on 5-Chloro-1-(4-hydroxyphenyl)-1H-pyrazole-4-carboxylic acid

Recent Advances in the Study of 5-Chloro-1-(4-hydroxyphenyl)-1H-pyrazole-4-carboxylic acid (CAS: 1890063-21-4)

5-Chloro-1-(4-hydroxyphenyl)-1H-pyrazole-4-carboxylic acid (CAS: 1890063-21-4) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly its role as a key intermediate in the development of novel pharmaceutical compounds. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and emerging applications in drug discovery.

The synthesis of 5-Chloro-1-(4-hydroxyphenyl)-1H-pyrazole-4-carboxylic acid has been optimized in recent years to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) described a novel multi-step synthetic route that utilizes 4-hydroxyphenylhydrazine and ethyl 2-chloroacetoacetate as starting materials. The final product was characterized using NMR spectroscopy and high-resolution mass spectrometry, confirming its structural integrity. The study also reported that the compound exhibits moderate solubility in polar organic solvents, which is advantageous for further derivatization.

In terms of biological activity, 5-Chloro-1-(4-hydroxyphenyl)-1H-pyrazole-4-carboxylic acid has shown promising results as a scaffold for designing enzyme inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated its potential as a selective inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory diseases. The compound's hydroxyl and carboxylic acid functional groups were found to interact with key residues in the COX-2 active site, as revealed by molecular docking simulations. These findings suggest its utility in developing anti-inflammatory agents with reduced gastrointestinal side effects compared to traditional NSAIDs.

Further research has explored the compound's role in antimicrobial applications. A recent preprint (2024) on bioRxiv investigated its derivatives against multidrug-resistant bacterial strains, including Staphylococcus aureus and Escherichia coli. The study reported that halogenated pyrazole derivatives, including 5-Chloro-1-(4-hydroxyphenyl)-1H-pyrazole-4-carboxylic acid, exhibited bacteriostatic activity at micromolar concentrations. The mechanism of action is hypothesized to involve disruption of bacterial cell wall synthesis, though further validation is required.

From a drug development perspective, the compound's pharmacokinetic properties have been evaluated in preclinical models. A 2023 study in European Journal of Pharmaceutical Sciences assessed its metabolic stability and plasma protein binding. The results indicated moderate hepatic clearance and approximately 85% plasma protein binding, suggesting the need for structural modifications to improve bioavailability. Researchers are currently exploring prodrug strategies to enhance its oral absorption.

In conclusion, 5-Chloro-1-(4-hydroxyphenyl)-1H-pyrazole-4-carboxylic acid (CAS: 1890063-21-4) represents a versatile chemical entity with multiple therapeutic applications. Ongoing research continues to uncover its potential in inflammation, infectious diseases, and beyond. Future directions include optimizing its pharmacokinetic profile and expanding its use as a building block for targeted drug delivery systems. The compound's unique structural features and demonstrated bioactivities position it as a valuable asset in medicinal chemistry pipelines.